- Preparation of imidazo[1,2-a]pyridines and imidazo[1,2-b]pyridazines as PI-3 kinase inhibitors, World Intellectual Property Organization, , ,
Cas no 947249-44-7 (Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate)
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate is a boronic ester derivative of nicotinate, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the pinacol boronate group enhances stability and reactivity, making it suitable for constructing complex heterocyclic frameworks. Its ester functionality allows for further derivatization, while the amino group provides a handle for additional functionalization. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise C-C bond formation is critical. Its crystalline nature and moderate solubility in organic solvents facilitate handling and purification. Storage under inert conditions is recommended to maintain stability.
947249-44-7 structure
Product Name:Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate
CAS No:947249-44-7
MF:C13H19BN2O4
MW:278.111963510513
MDL:MFCD12923412
CID:1035221
PubChem ID:59251695
Update Time:2025-10-29
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinecarboxylic acid methyl ester
- Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate
- Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotite
- methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate
- MB12180
- FCH2809225
- AK129644
- AB0049917
- AX8164861
- 6-AMINO-5-(METHOXYCARBONYL)PYRIDINE-3-BORONIC ACID PINACOL ESTER
- DTXSID50731357
- XMB24944
- Methyl2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate
- MFCD12923412
- C77274
- DS-6237
- AKOS016014282
- A850783
- methyl?2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate
- Z2044806896
- SCHEMBL359635
- METHYL 2-AMINO-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE-3-CARBOXYLATE
- J-521923
- 947249-44-7
- 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinic acid methyl ester
- CS-0144933
- FT-0706274
- EN300-12579664
- DB-080013
-
- MDL: MFCD12923412
- Inchi: 1S/C13H19BN2O4/c1-12(2)13(3,4)20-14(19-12)8-6-9(11(17)18-5)10(15)16-7-8/h6-7H,1-5H3,(H2,15,16)
- InChI Key: CCGFBYOYKYWINY-UHFFFAOYSA-N
- SMILES: O1B(C2C=NC(=C(C(=O)OC)C=2)N)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 278.14400
- Monoisotopic Mass: 278.1437873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.7
Experimental Properties
- PSA: 83.67000
- LogP: 1.33080
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM134749-100mg |
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate |
947249-44-7 | 95+% | 100mg |
$71 | 2021-08-05 | |
| Chemenu | CM134749-250mg |
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate |
947249-44-7 | 95+% | 250mg |
$105 | 2021-08-05 | |
| Chemenu | CM134749-1g |
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate |
947249-44-7 | 95+% | 1g |
$262 | 2021-08-05 | |
| TRC | M878400-10mg |
Methyl 2-Amino-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Nicotinate |
947249-44-7 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M878400-50mg |
Methyl 2-Amino-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Nicotinate |
947249-44-7 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | M878400-100mg |
Methyl 2-Amino-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Nicotinate |
947249-44-7 | 100mg |
$ 275.00 | 2022-06-03 | ||
| Alichem | A029206448-1g |
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate |
947249-44-7 | 95% | 1g |
$926.10 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ED843-50mg |
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate |
947249-44-7 | 95+% | 50mg |
910.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ED843-250mg |
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate |
947249-44-7 | 95+% | 250mg |
3426CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ED843-100mg |
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate |
947249-44-7 | 95+% | 100mg |
1428CNY | 2021-05-07 |
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Tricyclohexylphosphine , Tris(dibenzylideneacetone)dipalladium Solvents: 1,4-Dioxane ; 1200 s, 110 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 3 h, 80 °C
Reference
- Preparation of quinazolinone derivatives as antiviral agents, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; overnight, 80 °C
Reference
- Aminopyrrolotriazines as kinase inhibitors and their preparation, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 5 h, 100 °C
Reference
- Preparation of spiro compounds as Map4K1 inhibitors, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; overnight, 90 °C; 90 °C → rt
Reference
- Preparation of phenylaminodiheteroarylpyrimidine derivatives and analogs for use as antibacterial agents, World Intellectual Property Organization, , ,
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate Raw materials
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate Preparation Products
Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
947249-44-7 (Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinate) Related Products
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